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Compound of Interest

Compound Name: Clauszoline M

Cat. No.: B169562 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent bioactive compounds like Clauszoline M. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build deep trust in laboratory practices.

Chemical and Physical Properties
Clauszoline M is a bioactive alkaloid compound.[1][2] Understanding its physical and chemical

properties is the first step in safe handling.

Property Value

Molecular Formula C13H9NO3[1][3][4]

Molecular Weight 227.22 g/mol [1][3]

Boiling Point 516.2 ± 45.0 °C (Predicted)[3][4]

Density 1.572 ± 0.06 g/cm³ (Predicted)[3][4]

Appearance Beige Powder Solid[5]

Odor Strong[5]

Storage Temperature -20°C for long term, 2-8°C for short term[6]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Clauszoline M is not readily available, the

hazards can be inferred from related compounds and general laboratory safety protocols. The

primary risks associated with handling powdered chemicals include inhalation, skin contact,

and eye contact. Therefore, a comprehensive PPE strategy is crucial.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[5][7] A face shield may be necessary for operations with a higher risk of splashing

or dust generation.[7][8]

Hand Protection: Chemically resistant gloves, such as neoprene or nitrile rubber, are

essential to prevent skin contact.[9] Always inspect gloves for tears or punctures before use.

Respiratory Protection: For operations that may generate dust, a NIOSH-certified N95 or

higher respirator is recommended to prevent inhalation.[10]

Body Protection: A lab coat or a disposable liquid-tight spray overall should be worn to

protect clothing and skin.[9] For handling larger quantities or in situations with a high risk of

contamination, a disposable coverall is preferable.[10]

Footwear: Closed-toe shoes are mandatory in a laboratory setting. For extensive handling,

chemically resistant boots may be necessary.[9]

Safe Handling and Operational Workflow
A systematic approach to handling Clauszoline M will minimize exposure and ensure a safe

laboratory environment. The following workflow outlines the key steps from preparation to

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b169562?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC153980050&productDescription=QUINAZOLINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pharmastate.academy/personal-protective-equipment-ppes-safety-guideline/
https://pharmastate.academy/personal-protective-equipment-ppes-safety-guideline/
https://www.bvl.bund.de/SharedDocs/Downloads/04_Pflanzenschutzmittel/RiLi_Schutzausruestung-EN.pdf?__blob=publicationFile&v=8
https://royalbrinkman.com/knowledge-center/crop-protection-disinfection/personal-protective-equipment
https://netec.org/2024/10/30/personal-protective-equipment-and-biocontainment-for-lassa-fever/
https://royalbrinkman.com/knowledge-center/crop-protection-disinfection/personal-protective-equipment
https://netec.org/2024/10/30/personal-protective-equipment-and-biocontainment-for-lassa-fever/
https://royalbrinkman.com/knowledge-center/crop-protection-disinfection/personal-protective-equipment
https://www.benchchem.com/product/b169562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for Handling Clauszoline M

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (if available)

Don Appropriate PPE

Prepare and Inspect Workspace

Weigh Clauszoline M in a Fume Hood

Proceed to handling

Dissolve in Appropriate Solvent

Transfer Solution

Decontaminate Workspace and Equipment

Proceed to cleanup

Dispose of Chemical Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling process for Clauszoline M.
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Step-by-Step Handling Protocol:
Preparation:

Thoroughly review the available safety information and establish a clear experimental

plan.

Ensure all necessary PPE is available and in good condition. Don the appropriate PPE

before entering the handling area.

Prepare the workspace by ensuring it is clean, uncluttered, and that a chemical fume hood

is operational.

Handling:

All manipulations of solid Clauszoline M should be conducted within a certified chemical

fume hood to minimize inhalation risk.

Use appropriate tools (e.g., chemical-resistant spatulas) for weighing and transferring the

powder.

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Cleanup and Disposal:

Decontaminate all surfaces and equipment that may have come into contact with

Clauszoline M using an appropriate solvent or cleaning agent.

Dispose of all chemical waste, including contaminated consumables (e.g., pipette tips,

gloves), in designated hazardous waste containers in accordance with institutional and

local regulations.

Doff PPE in a manner that avoids self-contamination, removing gloves last.

Wash hands thoroughly with soap and water after completing the work and removing PPE.

First Aid Measures
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In the event of exposure, immediate action is critical:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing and seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Spill and Leak Procedures
In the event of a spill:

Evacuate: Immediately alert others in the vicinity and evacuate the area if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, carefully sweep up the solid material, avoiding dust formation, and

place it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed container.

Clean: Decontaminate the spill area thoroughly.

Report: Report the incident to the laboratory supervisor or safety officer.

Disposal Considerations
All waste containing Clauszoline M must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed, and chemically compatible waste container.
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Contaminated Materials: All disposable items that have come into contact with the chemical

should be disposed of as hazardous waste.

Do not let the product enter drains.

PPE Selection Logic for Clauszoline M

Assess Potential Hazards

Inhalation Risk?

Skin Contact Risk?

Yes No

Wear N95 or Higher Respirator

Yes

Eye Contact Risk?

Yes No

Wear Nitrile/Neoprene Gloves
and Lab Coat/Coverall

Yes

Wear Safety Goggles/
Face Shield

Yes

Proceed with Work

Yes No
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Caption: A decision diagram for selecting appropriate PPE when handling Clauszoline M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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